Cas no 81262-52-4 (1H-Benzotriazole, 5-methyl-1-(phenylsulfonyl)-)

1H-Benzotriazole, 5-methyl-1-(phenylsulfonyl)- structure
81262-52-4 structure
Product Name:1H-Benzotriazole, 5-methyl-1-(phenylsulfonyl)-
CAS No:81262-52-4
MF:C13H11N3O2S
MW:273.310341119766
CID:4198607
PubChem ID:21059032
Update Time:2025-04-24

1H-Benzotriazole, 5-methyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazole, 5-methyl-1-(phenylsulfonyl)-
    • 1-(benzenesulfonyl)-5-methyl-1H-1,2,3-benzotriazole
    • 5-Methyl-1-(phenylsulfonyl)-1H-benzo[d][1,2,3]triazole
    • AKOS040695576
    • 81262-52-4
    • 1-(Benzenesulfonyl)-5-methylbenzotriazole
    • SCHEMBL19848576
    • Inchi: 1S/C13H11N3O2S/c1-10-7-8-13-12(9-10)14-15-16(13)19(17,18)11-5-3-2-4-6-11/h2-9H,1H3
    • InChI Key: UEYQAGLEXLTIJS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1C2C=CC(C)=CC=2N=N1)(=O)=O

Computed Properties

  • Exact Mass: 273.05719778Da
  • Monoisotopic Mass: 273.05719778Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 73.2Ų
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